5-(4-Chlorobenzoyl)pentanoyl chloride

• CAS No.: 56721-41-6
• Molecular Formula: C12H12Cl2O2
• Molecular Weight: 259.12 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-6-oxohexanoyl chloride
• InChI: InChI=1S/C12H12Cl2O2/c13-10-7-5-9(6-8-10)11(15)3-1-2-4-12(14)16/h5-8H,1-4H2
• InChI Key: WLDBSYWPZJIASN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCCCC(=O)Cl)Cl

Description

5-(4-Chlorobenzoyl)pentanoyl chloride is a specialized acyl chloride derivative comprising a pentanoyl backbone (C₅H₉ClO) substituted with a 4-chlorobenzoyl group (C₇H₄ClO). This compound is structurally characterized by a linear five-carbon chain terminating in a reactive carbonyl chloride group, with a 4-chlorobenzoyl moiety attached to the fifth carbon.

Structural confirmation of such compounds typically relies on spectroscopic techniques. For instance, the $ ^1H $-NMR spectrum of analogous chlorobenzoyl-substituted compounds reveals distinct aromatic proton signals (e.g., δ7.95 and δ7.41 ppm for para-substituted benzoyl groups) and deshielding effects on adjacent protons, as observed in related derivatives .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural or functional similarities with 5-(4-Chlorobenzoyl)pentanoyl chloride:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Key Structural Features
5-(4-Chlorobenzoyl)pentanoyl chloride	C₁₂H₁₂Cl₂O₂*	~263.13*	Acyl chloride, 4-chlorobenzoyl	Pentanoyl chain with aromatic substitution
4-Chlorobenzoyl chloride	C₇H₄Cl₂O	175.01	Acyl chloride, para-chlorophenyl	Short aromatic acyl chloride
Pentanoyl chloride	C₅H₉ClO	120.58	Acyl chloride	Linear five-carbon chain
4-Oxo-pentanoyl chloride	C₅H₇ClO₂	134.56	Acyl chloride, ketone	Pentanoyl chain with ketone at C4
5-[[(4-Chlorobenzoyl)amino]methyl]thiophene-2-sulfonyl chloride	C₁₂H₉Cl₂NO₃S₂	350.24	Sulfonyl chloride, thiophene, 4-chlorobenzoyl	Heterocyclic sulfonyl chloride with benzoyl

*Hypothetical data inferred from structural analogs.

Physical Properties

Key physical parameters from the evidence:

Compound Name	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
4-Chlorobenzoyl chloride	~220–230*	~35–37*	~1.37*
Pentanoyl chloride	~104–106	N/A	~1.08
4-Oxo-pentanoyl chloride	189.5 (predicted)	N/A	1.153
5-[[(4-Chlorobenzoyl)amino]methyl]thiophene-2-sulfonyl chloride	557.1	138	1.532

*Data extrapolated from analogs.

The higher boiling point of 5-[[(4-Chlorobenzoyl)amino]methyl]thiophene-2-sulfonyl chloride (557.1°C) reflects its complex heterocyclic structure and sulfonyl group, which enhance intermolecular forces . For 5-(4-Chlorobenzoyl)pentanoyl chloride, the boiling point is expected to fall between pentanoyl chloride (~104°C) and aromatic derivatives like 4-chlorobenzoyl chloride (~220°C), depending on the balance between aliphatic flexibility and aromatic rigidity.